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Compound of Interest

Compound Name: 3-ethylbenzenesulfonic Acid

Cat. No.: B086004

This technical guide provides a comprehensive overview of the core properties, safety
information, and synthetic pathways of 3-ethylbenzenesulfonic acid, tailored for researchers,
scientists, and professionals in drug development.

Physicochemical Properties

3-ethylbenzenesulfonic acid is an organic compound with the molecular formula C8H1003S.
[1][2] While extensive experimental data on its physical properties are not readily available in
the cited literature, computed properties provide valuable insights.

Property Value Source
Molecular Formula C8H1003s [1112]
Molecular Weight 186.23 g/mol [11[2][3]
IUPAC Name 3-ethylbenzenesulfonic acid [3]

CAS Number 138-29-4 [11[3]
Computed XLogP3 15 [3]
Computed Exact Mass 186.03506535 Da [3]
Computed Monoisotopic Mass 186.03506535 Da [3]

Computed Topological Polar
P POl 62.8 A2 [3]
Surface Area
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Note: Experimental values for properties such as melting point, boiling point, density, and
solubility are not consistently reported in the reviewed literature.[2]

Spectroscopic Data

Detailed experimental spectra for 3-ethylbenzenesulfonic acid are not widely available.
However, spectral data for the isomeric compound, 4-ethylbenzenesulfonic acid, can provide
some reference.

e 13C NMR: A 13C NMR spectrum for 3-ethylbenzenesulfonic acid is referenced in the
PubChem database, acquired on a Bruker WH-90 instrument.[3]

» Mass Spectrometry (for 4-ethylbenzenesulfonic acid): The NIST Mass Spectrometry Data
Center provides GC-MS data for 4-ethylbenzenesulfonic acid, showing a top peak at m/z
105, a second-highest at m/z 107, and a third-highest at m/z 186.[4]

» IR Spectra (for 4-ethylbenzenesulfonic acid): FTIR and ATR-IR spectra for 4-
ethylbenzenesulfonic acid are available in the SpectraBase database.[4]

Synthesis Pathway

The synthesis of 3-ethylbenzenesulfonic acid can be achieved through the sulfonation of
ethylbenzene. A direct Friedel-Crafts alkylation of benzenesulfonic acid with bromoethane is
generally unsuccessful because the sulfonic acid group is strongly deactivating.[5] Therefore,
the recommended approach is to first introduce the ethyl group onto the benzene ring, followed
by sulfonation.[5]

Proposed synthesis pathway for 3-ethylbenzenesulfonic acid.

Experimental Protocols

While a detailed, peer-reviewed experimental protocol for the synthesis of 3-
ethylbenzenesulfonic acid was not found in the search results, a general procedure based on
the sulfonation of ethylbenzene is described below.

General Procedure for the Sulfonation of Ethylbenzene:
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e Reaction Setup: In a reaction vessel equipped with a stirrer, thermometer, and addition
funnel, place ethylbenzene.

e Cooling: Cool the reaction vessel in an ice bath to maintain a low temperature.

» Addition of Sulfonating Agent: Slowly add fuming sulfuric acid (oleum) or concentrated
sulfuric acid to the cooled ethylbenzene with constant stirring. The temperature should be
carefully controlled to prevent side reactions.

o Reaction: After the addition is complete, allow the mixture to react. The reaction time and
temperature will influence the isomer distribution of the product.

e Quenching: Carefully pour the reaction mixture over crushed ice to quench the reaction.

« |solation: The product can be isolated from the aqueous solution. This may involve
techniques such as salting out or extraction.

 Purification: The crude product can be purified by methods such as recrystallization of its
salts.

General experimental workflow for the synthesis of 3-ethylbenzenesulfonic acid.

Safety and Handling

For 4-ethylbenzenesulfonic acid, which is expected to have similar hazards, the GHS
classification indicates it causes severe skin burns and eye damage.[4]

GHS Hazard Information (for 4-ethylbenzenesulfonic acid)

Pictogram Signal Word Hazard Statement

. H314: Causes severe skin
Corrosion Danger
burns and eye damage.[4]

) H318: Causes serious eye
Corrosion Danger
damage.[4]

Recommended Safety Precautions:
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o Personal Protective Equipment (PPE): Wear protective gloves, clothing, eye protection, and
face protection.

» Handling: Avoid breathing dust, fumes, gas, mist, vapors, or spray. Wash skin thoroughly
after handling.

» Storage: Store in a well-ventilated place. Keep the container tightly closed.

Logical relationship between hazard identification and safety precautions.

Reactivity Profile

Detailed reactivity data for 3-ethylbenzenesulfonic acid is limited. However, as a
benzenesulfonic acid derivative, it is a strong acid. It is expected to be reactive with bases and
oxidizing agents. Thermal decomposition may produce oxides of carbon and sulfur.

Applications

3-ethylbenzenesulfonic acid and its derivatives are utilized in various chemical processes.
They can serve as catalysts and reagents in organic synthesis, particularly in the production of
dyes and pharmaceuticals.[2] Additionally, they are used as intermediates in the manufacturing
of surfactants and detergents.[2]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [An In-depth Technical Guide to 3-ethylbenzenesulfonic
acid (CAS: 138-29-4)]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b086004#3-ethylbenzenesulfonic-acid-cas-number-
138-29-4-properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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